3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
Description
3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality 3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Compounds featuring thiadiazole, quinazoline dione, and piperidine structures have been extensively studied for their biological activities. For example, 5-((3-aryl-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-diones exhibit significant antimicrobial activities, particularly against gram-positive bacteria and fungi, showcasing the potential of related compounds in antimicrobial drug development (Prakash et al., 2011).
Hypotensive Agents
Quinazoline dione derivatives have been identified as potent hypotensive agents, indicating their potential application in the development of cardiovascular drugs. Specifically, compounds with certain piperidine substitutions have shown significant activity in relaxing blood vessels, highlighting their potential in treating hypertension (Eguchi et al., 1991).
Anticancer Activity
Novel 3-(1,3,4-thiadiazol-2-yl)-quinazolin-4-(3H)-ones have been synthesized and evaluated for their anticancer activity, demonstrating significant efficacy against human cervical cancer cells. This suggests that compounds with similar structural features may have potential applications in cancer therapy (Joseph et al., 2010).
Antimycobacterial Agents
Hybrid molecules combining 1,3,4-thiadiazole and piperazine with quinazoline derivatives have shown promising in vitro antimycobacterial activity. This indicates their potential use in developing treatments for tuberculosis and related bacterial infections (Patel & Rohit, 2021).
properties
IUPAC Name |
3-[1-(4-propylthiadiazole-5-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3S/c1-2-5-15-16(28-22-21-15)18(26)23-10-8-12(9-11-23)24-17(25)13-6-3-4-7-14(13)20-19(24)27/h3-4,6-7,12H,2,5,8-11H2,1H3,(H,20,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWYVEAWOVSXPEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SN=N1)C(=O)N2CCC(CC2)N3C(=O)C4=CC=CC=C4NC3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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